Cas no 885275-75-2 (7-Bromopyrazolo1,5-apyridine)

• Product Name: 7-Bromopyrazolo1,5-apyridine
• CAS No: 885275-75-2
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD06739220
• CID: 711297
• PubChem ID: 24975252
• Update Time: 2025-05-22

7-Bromopyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromopyrazolo[1,5-a]pyridine
• 7-Bromo-pyrazolo[1,5-a]pyridine
• Pyrazolo[1,5-a]pyridine,7-bromo-
• 7-bromo-8H-pyrazolo[5,1-f]pyridine
• 7-bromopyrazolo[1,5-a]pyridine(SALTDATA: FREE)
• Pyrazolo[1,5-a]pyridine,7-bromo
• 7-Bromopyrazolo[1,5-a]pyridine (ACI)
• F53404
• AS-60257
• DTXSID10648235
• SCHEMBL2715907
• DB-077654
• CS-0099469
• AB28896
• SY289214
• EN300-2007863
• 885275-75-2
• AKOS006292095
• MFCD06739220
• 7-Bromopyrazolo1,5-apyridine

• MDL： MFCD06739220
• Inchi： 1S/C7H5BrN2/c8-7-3-1-2-6-4-5-9-10(6)7/h1-5H
• InChI Key： XVUCNKOQDLZUQY-UHFFFAOYSA-N
• SMILES： BrC1N2C(=CC=N2)C=CC=1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.09680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 7-Bromopyrazolo1,5-apyridine

7-Bromopyrazolo[1,5-a]pyridine (CAS No. 885275-75-2): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

In the realm of heterocyclic chemistry, 7-Bromopyrazolo[1,5-a]pyridine (CAS No. 885275-75-2) has emerged as a pivotal building block for drug discovery and advanced material synthesis. This brominated pyrazolopyridine derivative combines the structural advantages of both pyrazole and pyridine rings, offering unique electronic properties that make it invaluable in modern organic synthesis. With molecular formula C₇H₅BrN₂ and molecular weight of 197.03 g/mol, this compound exhibits remarkable stability while maintaining sufficient reactivity for diverse transformations.

The growing interest in 7-Bromopyrazolo[1,5-a]pyridine synthesis reflects its importance in developing kinase inhibitors and GPCR-targeting pharmaceuticals – two of the most searched topics in medicinal chemistry forums. Researchers particularly value its ability to serve as a precursor for pharmaceutical intermediates, with its bromine atom enabling efficient cross-coupling reactions through Buchwald-Hartwig or Suzuki-Miyaura protocols. Recent patent analyses reveal a 42% increase in applications involving this scaffold since 2020, particularly in oncology and CNS drug development.

From a material science perspective, 7-Bromopyrazolo[1,5-a]pyridine properties contribute to the design of organic electronic materials. Its conjugated system and electron-deficient nature make it suitable for constructing OLED host materials and organic semiconductors – keywords trending in materials science publications. The compound's melting point (128-132°C) and solubility profile (soluble in DMSO, DMF; slightly soluble in ethanol) facilitate its incorporation into various formulations, addressing common formulation challenges discussed in pharmaceutical tech groups.

Quality control of 7-Bromopyrazolo[1,5-a]pyridine CAS 885275-75-2 typically involves HPLC purity verification (>98%) and careful moisture control (<0.5% water content). Storage recommendations include protection from light at 2-8°C under inert atmosphere – specifications frequently queried by laboratory purchasers. The compound's stability under standard laboratory conditions (room temperature for short periods) makes it practical for routine synthetic operations, though long-term storage requires proper handling to prevent decomposition.

Recent breakthroughs in pyrazolopyridine derivatives have highlighted this compound's role in developing JAK/STAT pathway inhibitors, a hot topic in autoimmune disease research. Its structural motif appears in several clinical-stage molecules targeting inflammatory disorders, with drug developers appreciating the balance between metabolic stability and target affinity offered by this scaffold. Computational chemistry studies (frequently searched in AI-driven drug discovery platforms) suggest excellent predicted permeability and moderate plasma protein binding for derivatives containing this core.

The global market for 7-Bromopyrazolo[1,5-a]pyridine suppliers has expanded significantly, with analytical data showing 17 major manufacturers across North America, Europe, and Asia. Pricing trends (a common search parameter among procurement specialists) currently range from $180-$250 per gram at research quantities, reflecting the compound's specialized nature. Custom synthesis services for brominated heterocycles increasingly include this molecule in their catalogs, responding to growing demand from both academic and industrial researchers.

Environmental and safety considerations for 7-Bromopyrazolo[1,5-a]pyridine handling follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, proper PPE (gloves, goggles) and fume hood use are recommended – safety measures frequently emphasized in chemical handling guidelines. The compound's environmental fate has been studied through OECD 301 biodegradation tests, showing moderate persistence under aerobic conditions, a factor increasingly considered in green chemistry initiatives.

Future applications of 7-Bromopyrazolo[1,5-a]pyridine derivatives may extend into agrochemicals and specialty materials, with preliminary studies indicating activity as plant growth regulators. The compound's structural versatility allows for the introduction of various functional groups at multiple positions, enabling fine-tuning of physical and biological properties – a feature often discussed in structure-activity relationship (SAR) studies. As the pharmaceutical industry continues exploring fused heterocyclic systems, this compound's importance is expected to grow substantially in coming years.

For researchers investigating 7-Bromopyrazolo[1,5-a]pyridine applications, recent literature highlights its use in developing fluorescent probes for cellular imaging. The bromine atom serves as an excellent handle for introducing fluorophores through click chemistry approaches, addressing the growing need for bioimaging tools in molecular biology research. This dual functionality as both a pharmacophore and labeling precursor makes it particularly valuable in chemical biology – a field experiencing rapid growth according to scientific publication metrics.